Cas no 804548-35-4 (Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)-)

Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)- structure

804548-35-4 structure

Product name:Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)-

CAS No:804548-35-4

MF:C₃₃H₃₈N₃O₄F

MW:559.671

CID:4194396

Chemical and Physical Properties
Related Products

Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)- Chemical and Physical Properties

Names and Identifiers

- Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)-
- Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)- (9CI)

Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)- Related Literature

1. A building block exchange strategy for the rational fabrication of de novo unreachable amino-functionalized imine-linked covalent organic frameworks†

Yang Li J. Mater. Chem. A, 2018,6, 17307-17311
2. 3-Hydroxypyrrolidines from epoxysulfonamides and dimethylsulfoxonium methylide†

David M. Hodgson,Matthew J. Fleming,Zhaoqing Xu,Changxue Lin,Steven J. Stanway Chem. Commun., 2006, 3226-3228
3. 5,10-Diphenyltripyrrane, a useful building block for the synthesis of meso-phenyl substituted expanded macrocycles

Chem. Commun., 1997, 1689-1890
4. 70 years of defect physical chemistry†

Alan B. Lidiard Phys. Chem. Chem. Phys., 2003,5, 2161-2163
5. A borane–bithiophene–BODIPY triad: intriguing tricolor emission and selective fluorescence response towards fluoride ions†

Samir Kumar Sarkar,Pakkirisamy Thilagar Chem. Commun., 2013,49, 8558-8560
6. A ‘Smart-Bottle’ humidifier-assisted air-processed CuSCN inorganic hole extraction layer towards highly-efficient, large-area and thermally-stable perovskite solar cells†

Sawanta S. Mali,Jyoti V. Patil,Chang Kook Hong J. Mater. Chem. A, 2019,7, 10246-10255
7. A cation-directed two-component cascade approach to enantioenriched pyrroloindolines†

Jamie R. Wolstenhulme,Alex Cavell,Matija Gredičak,Russell W. Driver,Martin D. Smith Chem. Commun., 2014,50, 13585-13588
8. 2,5-Thiophene substituted spirobisiloles – synthesis, characterization, electrochemical properties and performance in bulk heterojunction solar cells†

Kassem Amro,Anil K. Thakur,Joëlle Rault-Berthelot,Cyril Poriel,Lionel Hirsch,William E. Douglas,Sébastien Clément,Philippe Gerbier New J. Chem., 2013,37, 464-473
9. A cobalt-based metal–organic framework and its derived material as sulfur hosts for aluminum–sulfur batteries with the chemical anchoring effect†

Xiang Xiao,Jiguo Tu,Zheng Huang,Shuqiang Jiao Phys. Chem. Chem. Phys., 2021,23, 10326-10334
10. A biobased, bioactive, low CO2 impact coating for soil improvers†

Renate Weiß,Sebastian Gritsch,Günter Brader,Branislav Nikolic,Marc Spiller,Julia Santolin,Hedda K. Weber,Nikolaus Schwaiger,Sylvain Pluchon,Kristin Dietel Green Chem., 2021,23, 6501-6514

804548-35-4 (Phenol, 2,2'-[6-(4-fluorophenyl)-1,3,5-triazine-2,4-diyl]bis[5-(hexyloxy)-) Related Products

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